Cas no 2101775-04-4 ((7R,8aS)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazin-7-ol;oxalic acid)

• Product Name: (7R,8aS)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazin-7-ol;oxalic acid
• CAS No: 2101775-04-4
• MF: C₉H₁₆N₂O₅
• MW: 232.233742713928
• MDL: MFCD30530439
• CID: 4637165
• Update Time: 2025-06-13

(7R,8aS)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazin-7-ol;oxalic acid Chemical and Physical Properties

Names and Identifiers

• (7R,8aS)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazin-7-ol
• (7R,8aS)-octahydropyrrolo[1,2-a]piperazin-7-o oxalic acid
• (7R,8aS)-Octahydropyrrolo[1,2-a]pyrazin-7-ol oxalate
• (7R,8aS)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazin-7-ol;oxalic acid

• MDL： MFCD30530439
• Inchi： 1S/C7H14N2O.C2H2O4/c10-7-3-6-4-8-1-2-9(6)5-7;3-1(4)2(5)6/h6-8,10H,1-5H2;(H,3,4)(H,5,6)/t6-,7+;/m0./s1
• InChI Key： JVTWONPGZQKRTM-UOERWJHTSA-N
• SMILES： C(=O)(O)C(=O)O.O[C@H]1CN2CCNC[C@]2([H])C1

Additional information on (7R,8aS)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazin-7-ol;oxalic acid

Introduction to (7R,8aS)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazin-7-ol; Oxalic Acid (CAS No. 2101775-04-4)

(7R,8aS)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazin-7-ol (CAS No. 2101775-04-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of the pyrrolo[1,2-a]pyrazine scaffold, which is known for its diverse biological activities and potential therapeutic applications. The addition of oxalic acid to this compound further enhances its stability and solubility properties, making it a valuable candidate for various pharmaceutical formulations.

The pyrrolo[1,2-a]pyrazine scaffold is a versatile core structure that has been extensively studied for its pharmacological properties. Research has shown that compounds derived from this scaffold exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and neuroprotective effects. The specific configuration of the (7R,8aS) enantiomer in (7R,8aS)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazin-7-ol adds an additional layer of complexity and specificity to its interactions with biological targets.

Recent studies have highlighted the potential of (7R,8aS)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazin-7-ol in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. The compound was found to inhibit the activation of microglia and reduce the production of pro-inflammatory cytokines in the brain.

The inclusion of oxalic acid in the formulation further enhances the therapeutic potential of (7R,8aS)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazin-7-ol. Oxalic acid is a dicarboxylic acid that is known for its ability to form stable complexes with metal ions and other organic molecules. In pharmaceutical applications, oxalic acid can improve the solubility and bioavailability of poorly soluble drugs. This property is particularly important for compounds like (7R,8aS)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazin-7-ol, which may have limited solubility in aqueous environments.

Preclinical studies have also explored the safety profile of (7R,8aS)-1,2，3，4，6，7，8，8a-octahydropyrrolo[1，2-a]pyrazin-7-ol; oxalic acid. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings support the further development of this compound as a potential therapeutic agent for various neurological disorders.

In addition to its neuroprotective properties, (7R，8aS)-1，2，3，4，6，7，8，8a-octahydropyrrolo[1，2-a]pyrazin-7-ol; oxalic acid has shown promise in other areas of medical research. For example, preliminary studies suggest that this compound may have antiviral activity against certain RNA viruses. This potential application opens up new avenues for its use in antiviral therapies.

The synthesis and characterization of (7R，8aS)-1，2，3，4，6，7，8，8a-octahydropyrrolo[1，2-a]pyrazin-7-ol; oxalic acid have been extensively documented in the scientific literature. Advanced synthetic methods have been developed to produce this compound with high purity and yield. Techniques such as chiral chromatography and X-ray crystallography have been employed to confirm its structure and enantiomeric purity.

The future prospects for (7R，8aS)-1，2，3，4，6，7，8，8a-octahydropyrrolo[1，2-a]pyrazin-7-ol; oxalic acid are promising. Ongoing clinical trials are evaluating its efficacy and safety in human subjects with various neurological conditions. If these trials yield positive results, this compound could become an important addition to the arsenal of treatments available for neurodegenerative diseases.

In conclusion,(7R，8aS)-1，2，3，4，6，7،8،8a-octahydropyrrolo[1，2-a]pyrazin-7-ol; oxalic acid (CAS No. 2101775-04-4) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and biological properties make it a promising candidate for the development of novel therapeutics. As research continues to uncover new applications and mechanisms of action for this compound,(7R、 、 、 、 、 、 、 -octahydropyrrolo[ - ] - ) - ; is likely to play an increasingly important role in advancing medical science.